Cas no 34668-29-6 (5-nitrofuro[2,3-b]pyridine)

• Product Name: 5-nitrofuro[2,3-b]pyridine
• CAS No: 34668-29-6
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 1111274
• PubChem ID: 15370119
• Update Time: 2025-10-30

5-nitrofuro[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-Furo[2,3-b]pyridine
• 5-nitrofuro[2,3-b]pyridine
• F84225
• DTXSID301311821
• SB13382
• Furo[2,3-b]pyridine, 5-nitro-
• 34668-29-6

• Inchi： 1S/C7H4N2O3/c10-9(11)6-3-5-1-2-12-7(5)8-4-6/h1-4H
• InChI Key： UHZSTGZOKUNPJH-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC(=CN=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.85000
• LogP: 2.25920

Additional information on 5-nitrofuro[2,3-b]pyridine

Comprehensive Overview of 5-Nitrofuro[2,3-b]pyridine (CAS No. 34668-29-6): Properties, Applications, and Research Insights

5-Nitrofuro[2,3-b]pyridine (CAS No. 34668-29-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This nitrofuran derivative belongs to the furopyridine family, characterized by a fused furan and pyridine ring system with a nitro group at the 5-position. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents, aligning with current trends in combating antibiotic resistance and precision medicine.

The molecular structure of 5-nitrofuro[2,3-b]pyridine contributes to its reactivity and interaction with biological targets. The presence of the nitro group enhances its electron-accepting properties, making it a candidate for studies in redox-active compounds and enzyme inhibition. Recent publications highlight its role in modulating cellular pathways, a topic frequently searched in academic databases like PubMed and SciFinder. Its CAS registry number 34668-29-6 is often used as a key identifier in patent filings and regulatory documentation, reflecting its commercial relevance.

In synthetic chemistry, 5-nitrofuro[2,3-b]pyridine serves as a versatile intermediate. Its synthesis typically involves cyclization reactions of appropriately substituted pyridine precursors, a process detailed in journals such as the Journal of Heterocyclic Chemistry. Optimizing its yield and purity remains a focus for industrial-scale production, addressing the growing demand for high-purity heterocycles in fine chemical manufacturing. Environmental considerations also drive interest in greener synthetic routes, resonating with the "sustainable chemistry" trend in Google Scholar searches.

From a pharmacological perspective, derivatives of furo[2,3-b]pyridine scaffolds exhibit diverse bioactivities. The 5-nitro substitution pattern is particularly investigated for its potential in targeting bacterial nitroreductases, a hot topic in antibiotic development forums. Computational studies using molecular docking (a frequently searched term in AI-driven drug design) suggest promising binding affinities against microbial proteins. However, comprehensive toxicity profiling and ADME studies are essential before clinical translation, as emphasized in recent reviews on nitroheterocycle safety.

Analytical characterization of CAS 34668-29-6 involves advanced techniques like HPLC-MS and NMR spectroscopy, critical for quality control in research settings. The compound’s stability under various pH conditions is another area of investigation, especially for formulators exploring its use in drug delivery systems. These aspects align with frequent search queries on "analytical method validation" and "excipient compatibility" in pharmaceutical databases.

Emerging applications of 5-nitrofuro[2,3-b]pyridine extend to material science, where its conjugated system is studied for organic electronics. Researchers examine its optical properties for potential use in fluorescent probes or photocatalysts, topics trending in ACS and RSC publications. Patent analyses reveal incremental innovations in these domains, often using the CAS number 34668-29-6 as a search key in IP databases.

Regulatory and safety assessments of nitrofuropyridine compounds emphasize proper handling protocols, though they fall outside restricted categories. Environmental fate studies address degradation products, responding to queries on "green chemistry metrics" in regulatory submissions. The compound’s ecotoxicity profile is periodically reviewed by agencies like the EPA, ensuring compliance with REACH regulations.

In conclusion, 5-nitrofuro[2,3-b]pyridine (CAS No. 34668-29-6) represents a multifaceted compound bridging medicinal chemistry and materials science. Its ongoing exploration reflects broader scientific priorities, from antimicrobial resistance solutions to functional materials design. Continuous research will likely uncover new dimensions of this structurally intriguing molecule.